Cas no 914637-39-1 (2-Iodo-6-(trifluoromethyl)benzoic acid)

• Product Name: 2-Iodo-6-(trifluoromethyl)benzoic acid
• CAS No: 914637-39-1
• MF: C₈H₄F₃IO₂
• MW: 316.015845298767
• CID: 1029275
• PubChem ID: 26985469
• Update Time: 2025-10-31

2-Iodo-6-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-(trifluoromethyl)benzoic acid
• MFCD08741385
• A843940
• 2-Iodo-6-(trifluoromethyl)benzoicacid
• DTXSID60650444
• QIWGTWGTMFLVAQ-UHFFFAOYSA-N
• 914637-39-1

• Inchi： 1S/C8H4F3IO2/c9-8(10,11)4-2-1-3-5(12)6(4)7(13)14/h1-3H,(H,13,14)
• InChI Key： QIWGTWGTMFLVAQ-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(F)(F)F)=C1C(=O)O

Computed Properties

• Exact Mass: 315.92081g/mol
• Monoisotopic Mass: 315.92081g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Iodo-6-(trifluoromethyl)benzoic acid

Comprehensive Overview of 2-Iodo-6-(trifluoromethyl)benzoic acid (CAS 914637-39-1): Properties, Applications, and Industry Insights

2-Iodo-6-(trifluoromethyl)benzoic acid (CAS 914637-39-1) is a highly specialized halogenated benzoic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl and iodo functional groups, serves as a critical intermediate in the synthesis of advanced molecules. Its molecular formula, C₈H₄F₃IO₂, reflects a balance of reactivity and stability, making it invaluable for cross-coupling reactions and medicinal chemistry applications.

In recent years, the demand for fluorinated compounds like 2-Iodo-6-(trifluoromethyl)benzoic acid has surged due to their enhanced bioavailability and metabolic stability. Researchers frequently search for "trifluoromethyl group effects in drug design" or "iodo-substituted aromatic acids," highlighting the compound's relevance in modern drug discovery. Its CAS 914637-39-1 is often referenced in patents related to kinase inhibitors and antiviral agents, aligning with trends in targeted therapies.

The synthesis of 2-Iodo-6-(trifluoromethyl)benzoic acid typically involves electrophilic iodination of pre-functionalized benzoic acids, followed by purification via recrystallization. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity (>98%), a key concern for users querying "how to verify benzoic acid derivatives purity." The compound’s melting point (≈150–152°C) and solubility in polar organic solvents are frequently documented in technical datasheets.

From an industrial perspective, 914637-39-1 is pivotal in developing crop protection chemicals, addressing growing interest in "sustainable agrochemicals." Its trifluoromethyl moiety enhances herbicidal activity, a feature explored in studies on "fluorine in agrochemicals." Additionally, the compound’s role in material science, particularly in liquid crystal and polymer additives, is gaining traction among researchers investigating "high-performance materials."

Regulatory compliance and green chemistry principles are increasingly shaping the production of 2-Iodo-6-(trifluoromethyl)benzoic acid. Queries like "eco-friendly synthesis of halogenated aromatics" reflect this shift. Manufacturers now emphasize catalytic methods over stoichiometric processes, reducing waste generation—a priority for users searching "green synthetic routes for CAS 914637-39-1."

In conclusion, 2-Iodo-6-(trifluoromethyl)benzoic acid (CAS 914637-39-1) exemplifies the intersection of innovation and practical application in organic chemistry. Its versatility across pharmaceuticals, agrochemicals, and advanced materials ensures its continued prominence in scientific literature and industrial workflows.